1-(5-Bromo-2-chlorophenyl)ethanone
Cat. No. B008608
M. Wt: 233.49 g/mol
InChI Key: FVJMYXDLWAEIKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[BH4-:1].[Br:3][c:4]1[cH:5][cH:6][c:7]([Cl:13])[c:8]([C:10]([CH3:11])=[O:12])[cH:9]1.[CH3:14][OH:15].[Na+:2]>>[Br:3][c:4]1[cH:5][cH:6][c:7]([Cl:13])[c:8]([CH:10]([CH3:11])[OH:12])[cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[BH4-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)c1cc(Br)ccc1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC(O)c1cc(Br)ccc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
